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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-vinylacetamide
(NMVA), a versatile monomer with significant applications in polymer chemistry and the
biomedical field. This document outlines its fundamental chemical properties, synthesis and
polymerization protocols, and its emerging role in drug delivery systems.

Core Molecular Information

N-Methyl-N-vinylacetamide is an organic compound classified as a vinylamide.[1] Its unique
amphiphilic nature, allowing it to interact with both hydrophilic and hydrophobic environments,
makes it a valuable component in the synthesis of specialized polymers.[1]

Molecular Formula and Weight:

The chemical formula for N-Methyl-N-vinylacetamide is C5SHONO.[2][3][4] Its molecular weight
Is approximately 99.13 g/mol .[2][3][4]

Physicochemical Properties

A summary of the key physical and chemical properties of N-Methyl-N-vinylacetamide is
presented in the table below. This data is essential for its handling, storage, and application in

various experimental setups.
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Property Value References
Molecular Formula C5HINO [21[3114]
Molecular Weight 99.13 g/mol [21[31[4]

CAS Number 3195-78-6 [2][3]
Appearance Colorless to Pale-Yellow Liquid  [3][5]
Density 0.959 g/mL at 25 °C [31[6]1[7]
Boiling Point 70 °C at 25 mmHg [61[71[8]
Melting Point -36 °C [5181I9]
Flash Point 58 °C (closed cup) [7]

Refractive Index

n20/D 1.484

[5107]

Solubility

Soluble in various organic

solvents

IUPAC Name

N-ethenyl-N-methylacetamide

[2]

Synthesis and Purification

The synthesis of N-Methyl-N-vinylacetamide can be achieved through several routes. A

common laboratory and industrial method involves the methylation of N-vinylacetamide.

Another approach is the pyrolysis of N-(1-alkoxyethyl)-N-methylacetamide.[10]

Experimental Protocol: Synthesis via Methylation of N-vinylacetamide[10][11]

o Reaction Setup: A flask is charged with N-methylacetamide, methanol, ethylidene bis(N-

methylacetamide), and acetaldehyde dimethyl acetal.[10][11]

o Catalyst Addition: Concentrated sulfuric acid dissolved in isopropyl alcohol is added to the

mixture.[10][11]

» Reactant Addition: Acetaldehyde is added dropwise to the reaction mixture.[10][11]

» Reaction Conditions: The reaction is allowed to proceed at 50°C for three hours.[10][11]
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« Purification: The resulting product can be purified by distillation. For instance, a pyrolysis
liquid containing NMVA can be distilled using a packed column at a specific reflux ratio to
achieve a purity of 97.5%.[11]

Synthesis of N-Methyl-N-vinylacetamide

Reactants Conditions

N-Vinylacetamide Methylating Agent (e.g., Methyl lodide) Base

Catalyst

\ Prochts /

N-Methyl-N-vinylacetamide

Click to download full resolution via product page

A simplified workflow for the synthesis of NMVA.

Polymerization of N-Methyl-N-vinylacetamide

The polymerization of NMVA is a key step in producing polymers with tailored properties for
biomedical applications. Controlled radical polymerization techniques are often employed to

synthesize well-defined polymers.[10]
Experimental Protocol: RAFT Polymerization of NMVA[12][13]

o Materials: N-Methyl-N-vinylacetamide (NMVA) monomer (purified by distillation), a suitable
RAFT agent (e.g., cyanomethyl O-ethyl carbonodithioate), and an initiator (e.g., V-70).[13]

e Reaction Setup: In a Schlenk tube, dissolve the RAFT agent and initiator in the desired

amount of NMVA monomer.
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» Degassing: Subject the mixture to several freeze-pump-thaw cycles to remove dissolved

oxygen.

» Polymerization: Place the sealed Schlenk tube in an oil bath at a controlled temperature
(e.g., 35°C) to initiate polymerization.[12]

» Termination and Purification: After the desired time, terminate the reaction by cooling and
exposing the mixture to air. The resulting polymer, poly(N-Methyl-N-vinylacetamide)
(PNMVA), can be purified by precipitation in a non-solvent.
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RAFT Polymerization of NMVA

NMVA Monomer RAFT Agent Initiator (V-70) Solvent (Optional)
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Polymerization at 35°C
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Poly(N-Methyl-N-vinylacetamide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy N-Methyl-N-vinylacetamide | 3195-78-6 [smolecule.com]

2. N-Methyl-N-vinylacetamide | C5SHONO | CID 18530 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. N-Methyl-N-vinylacetamide | 3195-78-6 | FM25912 [biosynth.com]

. scbt.com [scbt.com]

. bocsci.com [bocsci.com]

. N-Methyl-N-vinylacetamide | 3195-78-6 [chemicalbook.com]

. N-FAE-N-Z % EZBER 98% | Sigma-Aldrich [sigmaaldrich.com]

. N-Methyl-N-vinylacetamide CAS#: 3195-78-6 [m.chemicalbook.com]

°
(] [00] ~ » (621 iy w

. N-Methyl-N-vinylacetamide [xinyuehpom.com]
e 10. benchchem.com [benchchem.com]

e 11. Method for producing n-methyl-n-vinylacetamide having improved stability and
polymerizability - Eureka | Patsnap [eureka.patsnap.com]

e 12. pubs.acs.org [pubs.acs.org]
e 13. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to N-Methyl-N-
vinylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020336#n-methyl-n-vinylacetamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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